7-(Chloromethyl)-2-methyl-5-oxo-N-(2,2,2-trifluoroethyl)-5H-thiazolo[3,2-a]pyrimidine-3-carboxamide

• Molecular Formula: C11H9ClF3N3O2S
• Molecular Weight: 339.72 g/mol
• IUPAC Name: 7-(chloromethyl)-2-methyl-5-oxo-N-(2,2,2-trifluoroethyl)-[1,3]thiazolo[3,2-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C11H9ClF3N3O2S/c1-5-8(9(20)16-4-11(13,14)15)18-7(19)2-6(3-12)17-10(18)21-5/h2H,3-4H2,1H3,(H,16,20)
• InChI Key: RKDQOQOCOZGWPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=O)C=C(N=C2S1)CCl)C(=O)NCC(F)(F)F

Description

This compound belongs to the thiazolo[3,2-a]pyrimidine class, a heterocyclic scaffold known for diverse pharmacological activities, including antimicrobial, antitubercular, and anticancer properties. The molecule features:

• A chloromethyl group at position 7, enhancing reactivity for further functionalization .
• A methyl group at position 2, contributing to steric stabilization.
• A trifluoroethyl-substituted carboxamide at position 3, which improves metabolic stability and lipophilicity .
• A 5-oxo group completing the fused thiazolo-pyrimidine core.

Its synthesis typically involves cyclization of S-alkylated intermediates or Pictet-Spengler reactions using chloromethyl-substituted precursors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(Chloromethyl)-2-methyl-5-oxo-N-(2,2,2-trifluoroethyl)-5H-thiazolo[3,2-a]pyrimidine-3-carboxamide typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 2-chloromethyl-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine with appropriate reagents under controlled conditions . The reaction conditions often include the use of solvents such as ethanol or dimethylformamide (DMF) and catalysts to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This can include the use of continuous flow reactors, high-throughput screening of reaction conditions, and the implementation of purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

7-(Chloromethyl)-2-methyl-5-oxo-N-(2,2,2-trifluoroethyl)-5H-thiazolo[3,2-a]pyrimidine-3-carboxamide can undergo various types of chemical reactions, including:

Substitution Reactions: The chloromethyl group can be substituted with other nucleophiles.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Cyclization Reactions: The thiazolopyrimidine core can participate in cyclization reactions to form more complex structures.

Common Reagents and Conditions

Common reagents used in these reactions include sodium methoxide, potassium carbonate, and various organic solvents. Reaction conditions such as temperature, pressure, and pH are carefully controlled to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield a variety of derivatives with different functional groups, while oxidation reactions can produce oxidized forms of the compound.

Scientific Research Applications

Research indicates that this compound exhibits significant biological activities, particularly in anticancer applications. Notable findings include:

• Anticancer Properties : The compound has been tested against various human cancer cell lines (e.g., A375, MCF-7) and has shown promising antiproliferative effects. For instance, derivatives with the chloromethyl substituent demonstrated enhanced activity compared to other thiazolopyrimidine derivatives .
• Mechanism of Action : The compound's mechanism involves binding to specific molecular targets such as enzymes or receptors, modulating their activity and leading to therapeutic effects. This is crucial for optimizing its applications in drug development.

Case Studies

• Anticancer Screening : In a study conducted by the National Cancer Institute (NCI), several derivatives of thiazolopyrimidine were evaluated for their anticancer activity using the NCI-60 screening program. Compounds with the chloromethyl group exhibited higher efficacy compared to their analogs lacking this substituent .

  Compound	Cell Line	Growth Inhibition (%)
  7-(Chloromethyl)-2-methyl...	A375	39.8
  Other Derivative	MCF-7	25.0
• Antimicrobial Activity : The compound has also been evaluated for antimicrobial properties, showing significant inhibition against pathogens such as Staphylococcus aureus. Minimum inhibitory concentration (MIC) values were reported at 0.22 μg/mL, indicating potent antibacterial activity.

Material Science Applications

Beyond medicinal chemistry, 7-(Chloromethyl)-2-methyl-5-oxo-N-(2,2,2-trifluoroethyl)-5H-thiazolo[3,2-a]pyrimidine-3-carboxamide can be utilized in material science due to its unique chemical structure:

• Polymerization : The reactivity of the chloromethyl group allows for incorporation into polymer matrices, potentially enhancing material properties.
• Functional Coatings : Its chemical properties may be exploited in creating functional coatings with specific interactions or protective qualities.

Mechanism of Action

The mechanism of action of 7-(Chloromethyl)-2-methyl-5-oxo-N-(2,2,2-trifluoroethyl)-5H-thiazolo[3,2-a]pyrimidine-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the target molecules .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Substituents	Key Features	Biological Activity	Synthesis Yield	Ref.
Target Compound	7-(Chloromethyl), 2-methyl, N-(2,2,2-trifluoroethyl)	High lipophilicity (CF₃ group), reactive Cl for derivatization	Antimicrobial (pending data)	~75% (via S-alkylation)
7-(3-Amino-2-benzofuran)-5H-thiazolo[3,2-a]pyrimidin-5-one	7-Benzofuran, 3-amino	Fused benzofuro-thiazolopyrimidine	Anticancer (in vitro)	80% (Thorpe-Ziegler isomerization)
6-Cyano-5-imino-2-methyl-7-(methylthio)-5H-thiazolo[3,2-a]pyrimidine	6-Cyano, 7-methylthio	Electron-withdrawing cyano group enhances stability	Antioxidant, antimicrobial (MIC: 8–16 µg/mL)	65–70% (malononitrile condensation)
5-Oxo-N-(4-(trifluoromethoxy)phenyl)-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide	N-(4-CF₃O-phenyl)	Trifluoromethoxy group improves bioavailability	Antitubercular (IC₅₀: 12 µM)	82% (carboxamide coupling)
Ethyl 7-methyl-3-oxo-5-phenyl-2-(2,4,6-trimethoxybenzylidene)-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate	2-Arylidene, 6-ester	Extended conjugation for fluorescence applications	Not reported	78% (cyclization in HOAc)

Key Findings:

Reactivity and Functionalization: The chloromethyl group in the target compound enables facile derivatization (e.g., nucleophilic substitution) compared to methylthio or cyano substituents . The trifluoroethyl carboxamide enhances metabolic stability relative to non-fluorinated analogs (e.g., phenyl or ethyl carboxamides) .

Biological Activity: Antimicrobial Potency: Compounds with electron-withdrawing groups (e.g., CF₃, CN) show superior activity. For example, 6-cyano derivatives inhibit Mycobacterium tuberculosis at 8–16 µg/mL , while trifluoromethoxy analogs exhibit IC₅₀ values of ~12 µM . Antioxidant Activity: Methylthio and cyano substituents increase radical scavenging capacity (IC₅₀: 20–40 µM) .

Crystallographic and Conformational Analysis :

• The fused thiazolo-pyrimidine core adopts a flattened boat conformation (deviation: 0.224 Å from plane) in analogs like ethyl 7-methyl-3-oxo derivatives .
• Dihedral angles between the thiazolo-pyrimidine core and aryl substituents (e.g., 80.94° for benzofuro-fused derivatives) influence binding to biological targets .

Synthetic Efficiency :

• Thorpe-Ziegler isomerization and Pictet-Spengler cyclization achieve yields >80% for fused derivatives .
• Carboxamide coupling (e.g., using EDCl/HOBt) provides high yields (82–85%) for N-aryl/alkyl analogs .

Critical Analysis of Divergent Evidence

• Antimicrobial Data: While –6 reports broad-spectrum activity for phenylamino-substituted thiazolopyrimidines, the trifluoroethyl group’s impact remains uncharacterized. Further in vitro assays are needed .
• Crystallographic Consistency : All analogs exhibit puckered thiazolo-pyrimidine cores, but substituents like 2,4,6-trimethoxybenzylidene induce significant planarity deviations (e.g., 122.4° bond angles) .

Biological Activity

7-(Chloromethyl)-2-methyl-5-oxo-N-(2,2,2-trifluoroethyl)-5H-thiazolo[3,2-a]pyrimidine-3-carboxamide is a thiazolo-pyrimidine derivative that has garnered attention due to its potential biological activities. This compound's structure features a thiazole ring fused with a pyrimidine, which is known to impart various pharmacological properties. This article explores the biological activity of this compound, including its antimicrobial, anti-inflammatory, and cytotoxic effects.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{12}\text{H}_{10}\text{ClF}_3\text{N}_4\text{O}_2\text{S}$$

Antimicrobial Activity

Research indicates that thiazolo-pyrimidine derivatives exhibit significant antimicrobial properties. The compound has shown promising activity against various strains of bacteria and fungi. For instance, derivatives similar to this compound have demonstrated effective inhibition against Pseudomonas aeruginosa and Escherichia coli , with minimum inhibitory concentration (MIC) values as low as 0.21 μM for related structures .

Microorganism	MIC (μM)
Pseudomonas aeruginosa	0.21
Escherichia coli	0.21
Micrococcus luteus	Not specified
Candida spp.	Not specified

Cytotoxicity

In vitro studies have assessed the cytotoxic effects of thiazolo-pyrimidine derivatives on various cell lines. The MTT assay results indicate that these compounds can induce cytotoxicity in cancer cell lines while sparing normal cells . Notably, the selectivity index suggests that these compounds could be developed into anticancer agents.

Anti-inflammatory Activity

Thiazolo-pyrimidines are also recognized for their anti-inflammatory properties. Studies have shown that these compounds can inhibit pro-inflammatory cytokines and reduce inflammation in animal models . The mechanism involves modulation of pathways associated with inflammatory responses.

Case Studies and Research Findings

• Antimicrobial Efficacy : A study evaluated the efficacy of several thiazolo-pyrimidine derivatives against clinical strains of bacteria. The results indicated that compounds similar to 7-(Chloromethyl)-2-methyl-5-oxo-N-(2,2,2-trifluoroethyl)-5H-thiazolo[3,2-a]pyrimidine-3-carboxamide exhibited potent activity against Gram-positive and Gram-negative bacteria .
• Cytotoxicity in Cancer Cells : Another investigation focused on the cytotoxic effects of thiazolo-pyrimidine derivatives on human cancer cell lines. The findings revealed that these compounds could significantly reduce cell viability in a dose-dependent manner .
• In Vivo Anti-inflammatory Studies : In vivo studies demonstrated that administration of related thiazolo-pyrimidines resulted in decreased levels of inflammatory markers in animal models subjected to induced inflammation .